Cas no 65502-57-0 (5-Hepten-1-ol, 5,6-dimethyl-)

5-Hepten-1-ol, 5,6-dimethyl- is a branched unsaturated alcohol with potential applications in organic synthesis and specialty chemical formulations. Its structure, featuring a hydroxyl group and a double bond at the fifth carbon, along with dimethyl substitution at positions 5 and 6, offers reactivity suitable for selective functionalization. This compound may serve as an intermediate in the synthesis of fragrances, pharmaceuticals, or fine chemicals, leveraging its ability to undergo reactions such as oxidation, hydrogenation, or nucleophilic addition. The presence of both alkenyl and hydroxyl functionalities provides versatility in derivatization, making it a useful building block for tailored molecular architectures.
5-Hepten-1-ol, 5,6-dimethyl- structure
5-Hepten-1-ol, 5,6-dimethyl- structure
Product Name:5-Hepten-1-ol, 5,6-dimethyl-
CAS No:65502-57-0
MF:C9H18O
MW:142.238623142242
CID:4110478
PubChem ID:12425330
Update Time:2025-10-29

5-Hepten-1-ol, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Hepten-1-ol, 5,6-dimethyl-
    • 5,6-Dimethylhept-5-en-1-ol
    • 65502-57-0
    • SCHEMBL466873
    • EN300-1625807
    • Inchi: 1S/C9H18O/c1-8(2)9(3)6-4-5-7-10/h10H,4-7H2,1-3H3
    • InChI Key: GMGPAPROGPZJER-UHFFFAOYSA-N
    • SMILES: C(O)CCC/C(/C)=C(\C)/C

Computed Properties

  • Exact Mass: 142.135765193Da
  • Monoisotopic Mass: 142.135765193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

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Additional information on 5-Hepten-1-ol, 5,6-dimethyl-

5-Hepten-1-ol, 5,6-Dimethyl- (CAS No. 65502-57-0): An Overview of Its Properties and Applications

5-Hepten-1-ol, 5,6-dimethyl- (CAS No. 65502-57-0) is a versatile organic compound that has gained significant attention in various fields of chemistry and biochemistry. This compound, also known as 5,6-Dimethyl-5-hepten-1-ol, is characterized by its unique chemical structure and properties, making it a valuable component in the development of pharmaceuticals, fragrances, and other chemical products.

The molecular formula of 5,6-Dimethyl-5-hepten-1-ol is C9H18O, and its molecular weight is approximately 142.24 g/mol. The compound features a seven-carbon chain with a double bond at the fifth position and two methyl groups at the fifth and sixth positions. The presence of the hydroxyl group (-OH) at the first carbon atom imparts specific reactivity and functional properties to the molecule.

In terms of physical properties, 5,6-Dimethyl-5-hepten-1-ol is a colorless liquid with a characteristic odor. It is soluble in organic solvents such as ethanol and acetone but has limited solubility in water. The compound's boiling point is around 180°C at atmospheric pressure, and its density is approximately 0.83 g/cm³ at room temperature.

The synthesis of 5,6-Dimethyl-5-hepten-1-ol can be achieved through various methods, including the aldol condensation of appropriate aldehydes or ketones followed by reduction. One common synthetic route involves the reaction of 2-methylbutanal with acetaldehyde to form the corresponding aldol product, which is then reduced to yield the desired alcohol. This synthetic pathway offers good yields and can be scaled up for industrial production.

In the pharmaceutical industry, 5,6-Dimethyl-5-hepten-1-ol has shown promise as an intermediate in the synthesis of various drugs. Its reactivity and functional groups make it a useful building block for creating more complex molecules with therapeutic potential. Recent studies have explored its use in the development of anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5,6-Dimethyl-5-hepten-1-ol exhibited significant anti-inflammatory activity in vitro.

Beyond pharmaceutical applications, 5,6-Dimethyl-5-hepten-1-ol is also utilized in the fragrance industry due to its pleasant aroma. It can be used as a flavoring agent or as a component in perfumes and other scented products. The compound's ability to impart a subtle yet distinct scent makes it a valuable ingredient in formulations designed to enhance sensory experiences.

In addition to its practical applications, 5,6-Dimethyl-5-hepten-1-ol has been studied for its potential environmental impact. Research has shown that it biodegrades readily under aerobic conditions, reducing concerns about long-term environmental persistence. However, proper handling and disposal practices are still recommended to minimize any potential risks.

The safety profile of 5,6-Dimethyl-5-hepten-1-ol has been extensively evaluated. It is generally considered safe for use in consumer products when handled according to standard safety guidelines. However, like many organic compounds, it can cause skin irritation or eye irritation if not handled properly. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound.

In conclusion, 5,6-Dimethyl-5-hepten-1-ol (CAS No. 65502-57-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, fragrances, and other chemical industries. Its unique chemical structure and properties make it an essential component in various synthetic processes and formulations. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry and biochemistry.

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